3'-Methoxy-3-(2-methoxyphenyl)propiophenone
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Description
3’-Methoxy-3-(2-methoxyphenyl)propiophenone is an organic compound . It belongs to the ketone class of compounds . The molecular formula of this compound is C17H18O3 , and its molecular weight is 270.32 g/mol .
Synthesis Analysis
The synthesis of 3’-Methoxy-3-(2-methoxyphenyl)propiophenone can be achieved by the reaction of ethylmagnesium bromide with m-methoxybenzonitrile, followed by a reaction with 3-methoxybenzaldehyde. The resulting 1-(3-methoxyphenyl)-1-propanol is then oxidized with sodium dichromate in sulfuric acid .Physical and Chemical Properties Analysis
3’-Methoxy-3-(2-methoxyphenyl)propiophenone is a yellow to yellow-brown liquid . It has a boiling point of 259°C . The density and refractive index of this compound are not available in the search results.Scientific Research Applications
1. Semisynthesis Techniques
Joshi et al. (2005) discussed a rapid semisynthesis of natural methoxylated propiophenones, including 3'-Methoxy-3-(2-methoxyphenyl)propiophenone. They utilized a mixture of phenylpropenes, catalytic palladium chloride, and sodium formate in formic acid, methanol, and water for the production. This method was compared across conventional, ultrasound, and microwave heating techniques (Joshi, Sharma, & Sinha, 2005).
2. Structural and Spectral Analysis
A study by H. et al. (2021) focused on the structural, spectral, and electronic properties of synthesized 1-phenyl-3(4-methoxyphenyl)-2-propenone compounds, closely related to this compound. They employed density functional theory and various spectroscopic methods for this analysis, providing insights into the compound's properties in different solutions (H. et al., 2021).
3. Cancer Chemoprevention Potential
Curini et al. (2006) explored the pharmacological properties of 3-(4'-geranyloxy-3'-methoxyphenyl)-2-trans propenoic acid, a compound related to this compound. They highlighted its potential as a chemopreventive drug for various types of cancer, based on its efficacy in colon and tongue cancers chemoprevention in rats (Curini, Epifano, Genovese, Marcotullio, & Menghini, 2006).
4. Applications in Electrochemical Hydrogenation
Korotaeva et al. (2011) investigated the electrochemical hydrogenation of 3-(methoxyphenyl)propenoic acids, closely related to this compound. They achieved almost quantitative yield of the corresponding propanoic acids, demonstrating an efficient method for double bond hydrogenation in these compounds (Korotaeva, Rubinskaya, Rybakova, & Gultyai, 2011).
Properties
IUPAC Name |
3-(2-methoxyphenyl)-1-(3-methoxyphenyl)propan-1-one |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H18O3/c1-19-15-8-5-7-14(12-15)16(18)11-10-13-6-3-4-9-17(13)20-2/h3-9,12H,10-11H2,1-2H3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NRLMPROALFTGMK-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC(=C1)C(=O)CCC2=CC=CC=C2OC |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H18O3 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20644162 |
Source
|
Record name | 3-(2-Methoxyphenyl)-1-(3-methoxyphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20644162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
270.32 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
898769-67-0 |
Source
|
Record name | 3-(2-Methoxyphenyl)-1-(3-methoxyphenyl)propan-1-one | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID20644162 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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